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Compound of Interest

3-Dimethylaminooxalyl-4-
Compound Name: _
acetylindole

cat. No.: B3180768

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes publicly available information regarding 3-
Dimethylaminooxalyl-4-acetylindole. Detailed experimental data on its solubility and stability
are not readily available in published literature or technical data sheets. The information
provided should be used for research purposes only.

Introduction

3-Dimethylaminooxalyl-4-acetylindole is a chemical intermediate primarily recognized for its
role in the synthesis of psilocybin and psilocin, compounds of significant interest in
neuroscience and pharmacology.[1] As a precursor, its physicochemical properties, such as
solubility and stability, are critical for optimizing synthetic routes and ensuring the purity of the
final active pharmaceutical ingredient. However, specific quantitative data on these parameters
are not widely published. This guide provides a compilation of the available information and
general guidance for handling and storage.

Physicochemical Properties

A summary of the basic chemical and physical properties of 3-Dimethylaminooxalyl-4-
acetylindole is presented in Table 1. These data are compiled from various chemical supplier
databases.
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Table 1: Physicochemical Properties of 3-Dimethylaminooxalyl-4-acetylindole

Property Value Source
CAS Number 30000-66-9 [2]
Molecular Formula C14H14N204 [2]
Molecular Weight 274.27 g/mol [2]

2-(4-acetoxy-indol-3-yl)-N,N-
Synonyms ) ) [2]
dimethyl-2-oxo-acetamide

Appearance Not specified (likely a solid)

Melting Point Not available [2]
Boiling Point Not available [2]
Density Not available [2]

Solubility

Quantitative solubility data for 3-Dimethylaminooxalyl-4-acetylindole in various solvents are
not publicly available. General handling instructions from suppliers suggest that for compounds
with limited solubility data, further information should be requested directly.[3] For research
purposes, it is recommended to perform solubility tests in a range of common laboratory
solvents to determine suitable conditions for specific applications.

Stability and Storage

Specific stability studies on 3-Dimethylaminooxalyl-4-acetylindole have not been found in
the public domain. However, general storage guidelines for chemical compounds of this nature
can be inferred from supplier recommendations. MedChemExpress provides general storage
guidelines for their products, which can serve as a starting point for handling 3-
Dimethylaminooxalyl-4-acetylindole.[3]

Table 2: General Storage Recommendations
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Form Storage Temperature Duration
Powder -20°C 3years
4°C 2 years

In Solvent -80°C 6 months
-20°C 1 month

It is crucial to avoid repeated freeze-thaw cycles of solutions.[3] Indole derivatives, particularly
those with acetyl groups, may be susceptible to hydrolysis, and appropriate precautions should

be taken to store the compound in a dry, inert atmosphere.

Role in Synthesis

3-Dimethylaminooxalyl-4-acetylindole is a key intermediate in certain synthetic pathways to
psilocybin. The following diagram illustrates a logical workflow of its role in such a synthesis,

starting from 4-acetoxyindole.
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Caption: Synthetic pathway from 4-Acetoxyindole to Psilocybin.

Experimental Protocols

Detailed, validated experimental protocols for determining the solubility and stability of 3-
Dimethylaminooxalyl-4-acetylindole are not available in the searched literature. Researchers
should develop and validate their own methods based on standard analytical techniques such
as High-Performance Liquid Chromatography (HPLC) for stability studies and saturation shake-
flask methods for solubility determination.

Signaling Pathways and Experimental Workflows

As a synthetic intermediate, 3-Dimethylaminooxalyl-4-acetylindole is not known to be
involved in any biological signaling pathways. Consequently, no diagrams of such pathways

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b3180768?utm_src=pdf-body-img
https://www.benchchem.com/product/b3180768?utm_src=pdf-body
https://www.benchchem.com/product/b3180768?utm_src=pdf-body
https://www.benchchem.com/product/b3180768?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3180768?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

can be provided. Similarly, specific experimental workflows for the analysis of its solubility and
stability are not documented in the available resources. The logical workflow for its role in
synthesis is presented in Section 5.

Conclusion

While 3-Dimethylaminooxalyl-4-acetylindole is a relevant compound in synthetic chemistry,
particularly for the production of psychedelic tryptamines, there is a significant lack of publicly
available data regarding its specific solubility and stability characteristics. The information
provided in this guide is based on general knowledge of related compounds and supplier
recommendations. For any application requiring precise knowledge of these parameters, it is
imperative that researchers conduct their own experimental determinations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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